6-amino-1-(2-ethoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

• IUPAC Name: 6-amino-1-(2-ethoxyphenyl)-2-sulfanylidenepyrimidin-4-one
• InChI: InChI=1S/C12H13N3O2S/c1-2-17-9-6-4-3-5-8(9)15-10(13)7-11(16)14-12(15)18/h3-7H,2,13H2,1H3,(H,14,16,18)
• InChI Key: AWPNVNXDGQLGFJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C(=CC(=O)NC2=S)N
• Molecular Formula: C12H13N3O2S
• Molecular Weight: 263.32 g/mol

Description

6-amino-1-(2-ethoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one, also known as ETP-46464, is a novel compound with potential therapeutic applications. This compound belongs to the class of pyrimidines and has a unique structure that makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 6-amino-1-(2-ethoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one involves the inhibition of the proteasome, which is responsible for the degradation of intracellular proteins. By inhibiting the proteasome, this compound can induce apoptosis in cancer cells and reduce the production of pro-inflammatory cytokines. Additionally, this compound has been shown to modulate the activity of various signaling pathways, including the MAPK/ERK pathway and the NF-κB pathway, which are involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of pro-inflammatory cytokines, and the modulation of signaling pathways. In animal studies, this compound has been shown to reduce tumor growth and improve cognitive function. Additionally, this compound has been shown to have low toxicity and is well-tolerated in animal models.

Advantages and Limitations for Lab Experiments

6-amino-1-(2-ethoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one has several advantages for lab experiments, including its unique structure, high yield and purity, and well-characterized mechanism of action. However, the limitations of this compound include its limited solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for the research and development of 6-amino-1-(2-ethoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one. These include the investigation of its potential as a therapeutic agent for other diseases, such as autoimmune disorders and infectious diseases. Additionally, the optimization of the synthesis method and the development of more efficient analogs of this compound could improve its therapeutic potential. Finally, the elucidation of the molecular targets of this compound could provide insights into its mechanism of action and potential off-target effects.

Scientific Research Applications

6-amino-1-(2-ethoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one has shown potential as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurological disorders. Several studies have investigated the anticancer properties of this compound and have shown that it can induce apoptosis in cancer cells by inhibiting the activity of the proteasome. Additionally, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In neurological disorders, this compound has been shown to improve cognitive function and reduce neuroinflammation.